Cas no 1805730-24-8 (2-Bromo-4-(2-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-4-(2-oxopropyl)mandelic acid
• CAS No: 1805730-24-8
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4939188
• Update Time: 2023-08-22

2-Bromo-4-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c1-6(13)4-7-2-3-8(9(12)5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
• InChI Key： PTYYHMNHYSPBRJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)O)CC(C)=O

Computed Properties

• Exact Mass: 285.98407 g/mol
• Monoisotopic Mass: 285.98407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 287.11